Cas no 56207-33-1 (Benzene, 1,1'-[methylenebis(oxy)]bis[3-methoxy-)

Benzene, 1,1'-[methylenebis(oxy)]bis[3-methoxy- structure
56207-33-1 structure
Product Name:Benzene, 1,1'-[methylenebis(oxy)]bis[3-methoxy-
CAS No:56207-33-1
MF:C15H16O4
MW:260.285144805908
CID:1596928
PubChem ID:10945174
Update Time:2025-04-21

Benzene, 1,1'-[methylenebis(oxy)]bis[3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[methylenebis(oxy)]bis[3-methoxy-
    • 1-methoxy-3-[(3-methoxyphenoxy)methoxy]benzene
    • 56207-33-1
    • DTXSID40449338
    • Bis(3-methoxyphenoxy)methane
    • SY298192
    • SCHEMBL11306471
    • Inchi: 1S/C15H16O4/c1-16-12-5-3-7-14(9-12)18-11-19-15-8-4-6-13(10-15)17-2/h3-10H,11H2,1-2H3
    • InChI Key: UEVJKBFAIPMWAQ-UHFFFAOYSA-N
    • SMILES: O(COC1C=CC=C(C=1)OC)C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 260.10488
  • Monoisotopic Mass: 260.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92

Benzene, 1,1'-[methylenebis(oxy)]bis[3-methoxy- Related Literature

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